Unveiling the Chemical Landscape of Coriaria nepalensis: A Technical Guide to Its Sesquiterpenoid Constituents
Unveiling the Chemical Landscape of Coriaria nepalensis: A Technical Guide to Its Sesquiterpenoid Constituents
A Note on "6-O-Acetylcoriatin": Extensive literature searches did not yield specific evidence of the discovery and isolation of "6-O-Acetylcoriatin" directly from the plant species Coriaria nepalensis. While this compound is commercially available, its natural origin from C. nepalensis is not substantiated in the reviewed scientific literature. This guide will therefore focus on the well-documented chemical constituents that have been successfully isolated from Coriaria nepalensis, providing a comprehensive overview of the methodologies and findings relevant to researchers in natural product chemistry and drug development.
Coriaria nepalensis Wall., a shrub native to the Himalayan region, is recognized for its traditional medicinal uses and its production of a diverse array of bioactive secondary metabolites.[1][2][3] Among these, picrotoxane-type sesquiterpene lactones are characteristic and have been the subject of significant phytochemical investigation.[3] This technical guide details the isolation and characterization of prominent compounds from this plant, offering insights into the experimental protocols and quantitative data that underpin this research.
Isolation and Purification of Constituents from Coriaria nepalensis
The isolation of chemical constituents from Coriaria nepalensis typically involves solvent extraction followed by various chromatographic techniques. The root and root bark are commonly utilized plant parts for these investigations.[1]
General Experimental Workflow
The following diagram illustrates a typical workflow for the extraction and isolation of sesquiterpenoids from C. nepalensis.
Caption: General workflow for the isolation of compounds from C. nepalensis.
Detailed Experimental Protocols
Plant Material and Extraction: Dried and powdered root bark of C. nepalensis (e.g., 4.2 kg) is extracted with a solvent such as 95% ethanol (B145695) at room temperature multiple times. The solvent is then removed under reduced pressure to yield a crude residue.
Solvent Partitioning: The crude residue is suspended in water and successively partitioned with solvents of increasing polarity, such as petroleum ether, ethyl acetate (B1210297) (EtOAc), and n-butanol (n-BuOH), to separate compounds based on their polarity.
Chromatographic Separation: The resulting fractions, particularly the ethyl acetate fraction which is often rich in sesquiterpenoids, are subjected to repeated column chromatography. Silica gel is a common stationary phase, with mobile phases consisting of solvent gradients (e.g., petroleum ether-ethyl acetate or ethyl acetate-methanol) of increasing polarity to elute the compounds. Further purification of the sub-fractions may involve techniques like preparative thin-layer chromatography (prep-TLC) or high-performance liquid chromatography (HPLC) to yield pure compounds.
Characterized Compounds from Coriaria nepalensis
A variety of compounds have been successfully isolated and structurally elucidated from C. nepalensis. These include known picrotoxane sesquiterpenoids as well as newly discovered molecules.
Picrotoxane Sesquiterpenoids and Other Constituents
| Compound Name | Molecular Formula | Plant Part | Reference |
| Coriamyrtin (B1205331) | C₁₅H₁₈O₅ | Seeds, Root | |
| Tutin (B109302) | C₁₅H₁₈O₆ | Seeds, Root | |
| Coriatin | C₁₅H₂₀O₆ | Root | |
| Dihydrocoriamyrtin | C₁₅H₂₀O₅ | Root | |
| Hydroxycoriatin | Not Specified | Root | |
| Nepalatone A | C₂₁H₃₀O₁₀ | Root Bark | |
| Nepalatone B | C₂₁H₃₀O₁₀ | Root Bark | |
| Nepalarin | C₂₅H₃₂O₄ | Root Bark |
Structural Elucidation
The structures of these isolated compounds are determined using a combination of spectroscopic techniques, including:
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Mass Spectrometry (MS): To determine the molecular weight and formula. High-resolution electrospray ionization mass spectrometry (HRESIMS) is often employed for accurate mass measurements.
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Infrared (IR) Spectroscopy: To identify functional groups such as hydroxyls (-OH) and carbonyls (C=O).
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are crucial for elucidating the carbon skeleton and the relative stereochemistry of the molecule.
Chemical Relationships and Potential Bioactivity
The picrotoxane sesquiterpenoids isolated from the Coriaria genus share a common structural scaffold and are biosynthetically related. Understanding their structural similarities and differences is key to exploring their biological activities.
Caption: Simplified structural relationships among key Coriaria sesquiterpenoids.
Some of the compounds isolated from C. nepalensis and their derivatives have shown interesting biological activities. For instance, nepalactone A derivative 1c and nepalarin have been found to significantly enhance nerve growth factor (NGF)-mediated neurite outgrowth in PC12 cells, suggesting potential neurotrophic activity. Historically, compounds like coriamyrtin and tutin have been investigated for their effects on the central nervous system.
This technical guide provides a summary of the current knowledge on the chemical constituents of Coriaria nepalensis. The detailed protocols and data presented herein serve as a valuable resource for researchers and scientists engaged in the fields of natural product chemistry, phytochemistry, and the development of new therapeutic agents. Further investigation into the bioactivity and potential applications of these compounds is a promising area for future research.
